2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide

• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-oxo-1-oxaspiro[4.5]decane-4-carboxamide
• InChI: InChI=1S/C15H19NO4/c17-13-9-12(15(20-13)6-2-1-3-7-15)14(18)16-10-11-5-4-8-19-11/h4-5,8,12H,1-3,6-7,9-10H2,(H,16,18)
• InChI Key: ZKVYERWCJUZWEM-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)C(CC(=O)O2)C(=O)NCC3=CC=CO3

Description

2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain receptors, such as the adenosine A2A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide are still being studied. However, it has been shown to have anti-inflammatory, antimicrobial, and anticancer properties. The compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide in lab experiments include its potential as a drug candidate and its ability to inhibit certain enzymes and receptors. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide. One possible direction is to investigate its potential as a drug candidate for the treatment of inflammatory diseases, cancer, and microbial infections. Another direction is to study its mechanism of action in more detail to better understand its effects on enzymes and receptors. Additionally, the compound could be modified to improve its solubility and reduce its toxicity, making it more suitable for use in lab experiments and potential drug development.

Synthesis Methods

The synthesis method of 2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide involves the reaction of furan-2-ylmethanamine with 2-oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid in the presence of a coupling agent. The reaction is carried out under controlled conditions, and the yield of the compound can be improved by optimizing the reaction parameters.

Scientific Research Applications

2-Oxo-1-oxa-spiro[4.5]decane-4-carboxylic acid (furan-2-ylmethyl)-amide has potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and anti-inflammatory properties. The compound has also been investigated for its ability to inhibit certain enzymes and receptors, making it a potential drug candidate.